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Compound of Interest

Compound Name: 14S(15R)-EET methyl ester

Cat. No.: B212059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
14S(15R)-Epoxyeicosatrienoic acid methyl ester (14S(15R)-EET methyl ester) is a biologically

active lipid molecule derived from the metabolism of arachidonic acid by cytochrome P450

epoxygenases.[1] As an oxylipin, it plays a crucial role in various physiological processes,

including vasodilation, and is a subject of interest in cardiovascular research and drug

development.[1][2] The methyl ester form offers increased stability for long-term storage

compared to its free acid counterpart. These application notes provide detailed protocols for the

preparation of stock solutions of 14S(15R)-EET methyl ester to ensure accurate and

reproducible experimental outcomes.

Physicochemical and Biological Properties
A summary of the key properties of 14S(15R)-EET methyl ester is provided in the table below.

This information is essential for accurate preparation of stock solutions and for understanding

its biological context.
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Property Value Reference

Formal Name

(5Z,8Z,11Z)-13-[(2S,3R)-3-

pentyloxiranyl]-5,8,11-

tridecatrienoic acid, methyl

ester

[1]

Molecular Formula C₂₁H₃₄O₃ [1]

Formula Weight 334.5 g/mol [1]

Purity ≥95% [1]

Formulation
Typically supplied as a solution

in ethanol
[1]

Storage Temperature -20°C [3]

Biological Activity
Vasodilator; binds to guinea

pig monocytes (Ki = 612.5 nM)
[1][3]

Solubility Data
The solubility of the racemic mixture (±)14(15)-EET methyl ester in various solvents is provided

as a guideline. It is important to note that the solubility of the specific enantiomer, 14S(15R)-
EET methyl ester, is expected to be similar.

Solvent Solubility (Racemic Mixture)

Dimethylformamide (DMF) 50 mg/mL

Dimethyl sulfoxide (DMSO) 50 mg/mL

Ethanol 50 mg/mL

Phosphate-Buffered Saline (PBS, pH 7.2) 1 mg/mL
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Protocol 1: Preparation of a High-Concentration Primary
Stock Solution
This protocol describes the preparation of a primary stock solution from 14S(15R)-EET methyl
ester, which is typically supplied as a solution in an organic solvent like ethanol.

Materials:

14S(15R)-EET methyl ester in ethanol (as supplied by the manufacturer)

Anhydrous ethanol (ACS grade or higher)

Sterile, amber glass vials with PTFE-lined caps

Calibrated micropipettes

Inert gas (e.g., argon or nitrogen)

Procedure:

Equilibration: Allow the vial containing the 14S(15R)-EET methyl ester solution to equilibrate

to room temperature before opening to prevent condensation.

Solvent Evaporation (Optional): If a different solvent or a precise concentration from a solid is

required, the supplied solvent can be evaporated. Under a gentle stream of inert gas (argon

or nitrogen), carefully evaporate the ethanol from a known amount of the stock solution in a

clean, tared amber glass vial. This should be done in a fume hood.

Reconstitution: If starting from the evaporated residue, add a calculated volume of

anhydrous ethanol to the vial to achieve the desired high-concentration (e.g., 10 mM). If

using the manufacturer's solution, it can be used directly or diluted with anhydrous ethanol to

a convenient stock concentration.

Solubilization: Tightly cap the vial and vortex for 1-2 minutes until the compound is fully

dissolved. A brief sonication in a water bath can aid in dissolution.[4] Visually inspect the

solution to ensure there are no particulates.
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Inert Gas Overlay: To enhance stability, gently flush the headspace of the vial with an inert

gas before capping tightly.

Storage: Store the primary stock solution at -20°C in the dark. Properly stored, the ethanolic

stock solution is stable for at least six months.[5]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the primary stock solution to prepare working solutions for

treating cells in culture. It is crucial to minimize the final concentration of the organic solvent in

the cell culture medium to avoid cytotoxicity.[6]

Materials:

Primary stock solution of 14S(15R)-EET methyl ester in ethanol (from Protocol 1)

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or polypropylene tubes

Procedure:

Thaw Stock Solution: Thaw the primary stock solution at room temperature.

Intermediate Dilution: It is recommended to perform an intermediate dilution of the primary

stock solution in sterile cell culture medium. For example, to prepare a 100 µM intermediate

solution from a 10 mM primary stock, dilute the primary stock 1:100 in the cell culture

medium.

Final Working Solution: Prepare the final working solution by further diluting the intermediate

solution into the cell culture medium to achieve the desired final concentration for your

experiment. For instance, to obtain a final concentration of 1 µM, dilute the 100 µM

intermediate solution 1:100 in the cell culture medium.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

ethanol as in the highest concentration of the experimental treatment.[6]
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Immediate Use: Due to the rapid metabolism of EETs by soluble epoxide hydrolase (sEH) in

aqueous solutions to less active diols, it is imperative to use the working solutions

immediately after preparation.[7]

Stability and Handling
Stock Solution Stability: When stored at -20°C under an inert atmosphere, the ethanolic

stock solution of 14S(15R)-EET methyl ester is stable for extended periods.[5]

Aqueous Solution Instability: In aqueous buffers and cell culture media, EETs are susceptible

to hydrolysis by soluble epoxide hydrolase (sEH) into their corresponding diols (DHETs),

which generally exhibit reduced biological activity.[7] Therefore, aqueous working solutions

should be prepared fresh and used immediately.

Handling Precautions: 14S(15R)-EET methyl ester is for research use only and should not

be used in humans or animals.[1] Standard laboratory safety precautions, including the use

of personal protective equipment, should be followed.

Signaling Pathway
14S(15R)-EET methyl ester is believed to exert some of its effects through a G-protein

coupled receptor (GPCR).[8] Activation of the GPCR leads to the stimulation of adenylyl

cyclase (AC), which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP). Elevated

cAMP levels then activate Protein Kinase A (PKA), which phosphorylates downstream target

proteins, leading to a cellular response.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/Epoxyeicosatrienoic_acid
https://www.benchchem.com/product/b212059?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12275089/
https://en.wikipedia.org/wiki/Epoxyeicosatrienoic_acid
https://www.benchchem.com/product/b212059?utm_src=pdf-body
https://www.caymanchem.com/product/28631/14s-15r-eet-methyl-ester
https://www.benchchem.com/product/b212059?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2888647/
https://journals.physiology.org/doi/full/10.1152/ajpcell.00402.2006
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b212059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Plasma Membrane

Intracellular Space

14S(15R)-EET
Methyl Ester GPCR G-Protein

(Gs)
activates

Adenylyl Cyclase
(AC)

cAMPcatalyzes

activates

ATP

Inactive PKAbinds to
Active PKA

activates Phosphorylation of
Target Proteins

catalyzes Cellular Response
(e.g., Vasodilation)

leads to

Click to download full resolution via product page

Caption: 14S(15R)-EET Methyl Ester Signaling Pathway.

Experimental Workflow
The following diagram illustrates the general workflow for preparing stock and working solutions

of 14S(15R)-EET methyl ester for use in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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